Cas no 1803589-36-7 (1-(aminomethyl)-2-phenylcyclopropylmethanol hydrochloride)

• Product Name: 1-(aminomethyl)-2-phenylcyclopropylmethanol hydrochloride
• CAS No: 1803589-36-7
• MDL: MFCD28714691
• CID: 4616679
• PubChem ID: 119031620
• Update Time: 2025-10-28

1-(aminomethyl)-2-phenylcyclopropylmethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)-2-phenylcyclopropylmethanol hydrochloride

• MDL： MFCD28714691

Additional information on 1-(aminomethyl)-2-phenylcyclopropylmethanol hydrochloride

1-(Aminomethyl)-2-phenylcyclopropylmethanol Hydrochloride: An In-Depth Overview

The compound 1-(aminomethyl)-2-phenylcyclopropylmethanol hydrochloride, with CAS No. 1803589-36-7, is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring, which serves as a central framework, and its aminomethyl and phenyl substituents, which contribute to its diverse chemical properties. The hydrochloride salt form of this compound further enhances its solubility and stability, making it a valuable compound for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of catalytic cyclopropanation and amine functionalization. Researchers have employed novel catalysts, such as palladium-based catalysts, to facilitate the formation of the cyclopropane ring with high regioselectivity. The integration of these techniques has not only improved the yield but also reduced the reaction time, making the synthesis process more sustainable and cost-effective.

The structural uniqueness of 1-(aminomethyl)-2-phenylcyclopropylmethanol hydrochloride lies in its ability to adopt multiple conformations due to the flexibility of the cyclopropane ring. This property is particularly advantageous in drug design, where conformational flexibility can enhance binding affinity to target proteins. Recent studies have demonstrated that this compound exhibits potent neurotransmitter modulatory activity, suggesting its potential as a therapeutic agent in neurological disorders such as epilepsy and Parkinson's disease.

In terms of pharmacokinetics, the hydrochloride salt form of this compound has shown favorable absorption profiles in preclinical models. Its ability to cross the blood-brain barrier (BBB) efficiently has been attributed to the presence of the phenyl group, which enhances lipophilicity without compromising solubility. Additionally, the amino group contributes to ionization, which aids in membrane permeability. These properties make it an ideal candidate for drug delivery systems targeting central nervous system (CNS) disorders.

The application of computational chemistry tools has further elucidated the molecular interactions of this compound with various biological targets. Molecular docking studies have revealed that the amino group plays a critical role in hydrogen bonding with key residues in target proteins, while the phenyl group contributes to π-π interactions. These insights have guided the design of analogs with improved bioavailability and efficacy.

Recent research has also explored the use of this compound as a building block for constructing more complex molecular architectures. Its cyclopropane ring serves as a versatile platform for attaching diverse functional groups, enabling the creation of libraries of compounds with varying biological activities. This approach has been particularly useful in high-throughput screening campaigns aimed at discovering novel therapeutic agents.

In conclusion, 1-(aminomethyl)-2-phenylcyclopropylmethanol hydrochloride represents a promising molecule with multifaceted applications in drug discovery and chemical synthesis. Its unique structure, coupled with favorable pharmacokinetic properties, positions it as a valuable tool for advancing our understanding of complex biological systems and developing innovative treatments for various diseases.